Cas no 1399659-87-0 (5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester)

5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester is a heterocyclic ester compound featuring a fused thiazole-furan core structure. This derivative is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate for the development of bioactive molecules. The presence of both thiazole and furan moieties enhances its utility in constructing pharmacophores with diverse biological activities, such as antimicrobial or anti-inflammatory properties. The methyl ester group improves solubility and facilitates further functionalization via hydrolysis or transesterification. Its well-defined structure and stability under standard conditions make it suitable for research applications in drug discovery and material science.

5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester structure

1399659-87-0 structure

Product Name:5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester

CAS No:1399659-87-0

MF:C₁₀H₉NO₃S

MW:223.248361349106

CID:5189537

Update Time:2025-05-21

5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester
- Inchi： 1S/C10H9NO3S/c1-6-11-7(5-15-6)8-3-4-9(14-8)10(12)13-2/h3-5H,1-2H3
- InChI Key： YTTZNPQUSQXQMB-UHFFFAOYSA-N
- SMILES： O1C(C2=CSC(C)=N2)=CC=C1C(OC)=O

Computed Properties

Exact Mass: 223.03
Monoisotopic Mass: 223.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.6A^2

5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM502253-1g	Methyl5-(2-methylthiazol-4-yl)furan-2-carboxylate	1399659-87-0	97%	1g	$652	2023-02-02

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Additional information on 5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester

5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester: A Comprehensive Overview

5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester is a compound with the CAS number 1399659-87-0, representing a unique structure that combines a thiazole ring and a furan carboxylic acid methyl ester moiety. This compound has garnered attention in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its versatile chemical properties and potential applications. The molecule's structure, characterized by the thiazole ring and the furan carboxylic acid methyl ester, contributes to its reactivity and functionality.

Recent studies have highlighted the importance of 5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester in drug discovery. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively explored. For instance, researchers have utilized this compound to develop novel antibiotics and anti-inflammatory agents. The thiazole ring, a key structural component, is known for its role in enhancing the bioavailability and stability of drugs, making it a valuable component in medicinal chemistry.

In addition to its pharmaceutical applications, 5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester has shown promise in agrochemical research. Its ability to act as a herbicide or fungicide has been tested in controlled experiments, with encouraging results indicating its potential as an eco-friendly alternative to traditional chemical agents. The furan carboxylic acid methyl ester moiety plays a crucial role in these applications by enhancing the compound's ability to interact with plant cells.

The synthesis of 5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester involves a multi-step process that combines organic synthesis techniques. The reaction typically begins with the preparation of the thiazole ring, followed by the introduction of the furan carboxylic acid methyl ester group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and sustainable synthesis pathways for this compound.

From a materials science perspective, 5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester has been investigated for its potential use in polymer chemistry. Its ability to act as a monomer or crosslinking agent has been explored in the development of advanced materials with tailored properties. The compound's reactivity and compatibility with various polymerization techniques make it a valuable building block in this field.

Moreover, recent studies have focused on the environmental impact of 5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester. Researchers have examined its biodegradability and toxicity profiles to assess its suitability for large-scale applications. Preliminary results suggest that the compound exhibits low toxicity and favorable biodegradation characteristics, making it a safer alternative to traditional chemicals.

In conclusion, 5-(2-Methyl-thiazol-4-yl)-furan-2-carboxylic acid methyl ester (CAS No: 1399659870) is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in drug discovery, agrochemicals, and materials science is expected to grow further.